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Introduction

Fullerenes, a unique allotrope of carbon, are synthesized through methods such as electric arc

discharge between graphite electrodes, laser ablation of graphite, or combustion of aromatic

hydrocarbons.[1][2] The resultant raw material is a soot containing a mixture of C60, C70, and

other higher fullerenes, alongside amorphous carbon and other impurities.[3] Consequently, the

purification and processing of fullerenes are critical steps to isolate specific fullerene species

for various applications. While 2-chloronaphthalene is not extensively documented in the

direct synthesis of fullerenes, its properties as a high-boiling point aromatic solvent make it

relevant for post-synthesis applications, particularly in purification and the fabrication of

fullerene-based materials. The closely related isomer, 1-chloronaphthalene, is widely cited for

its exceptional ability to dissolve fullerenes, and the principles of its application are largely

transferable to 2-chloronaphthalene.[1][4]

This document provides detailed application notes and protocols for the use of

chloronaphthalenes, with a focus on their role as solvents in the purification and processing of

fullerenes, intended for researchers, scientists, and professionals in drug development and

materials science.

Application Notes
The primary application of 2-chloronaphthalene and its isomers in the context of fullerenes is

as a solvent or processing additive, leveraging its high boiling point and excellent solvency for

carbon nanostructures.
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1. High-Solubility Solvent for Fullerene Extraction and Purification: Fullerenes are notoriously

insoluble in polar solvents like water but show appreciable solubility in various organic solvents.

Among these, 1-chloronaphthalene stands out for its high capacity to dissolve C60, making it

an effective medium for extracting fullerenes from the raw soot produced during synthesis. This

high solubility is crucial for techniques like Soxhlet extraction, which is a common method for

the initial separation of fullerenes from insoluble carbonaceous byproducts. Following

extraction, the fullerene-rich solution can be further purified using techniques like column

chromatography, where the choice of solvent is critical for achieving good separation of

different fullerene species (e.g., C60 from C70).

2. Processing Additive for Thin-Film Morphological Control: In the field of organic electronics,

particularly organic photovoltaics (OPVs), chloronaphthalenes are used as processing

additives. When fabricating the active layer of an OPV, which typically consists of a polymer-

fullerene blend, a small amount of a high-boiling-point solvent like 1-chloronaphthalene can be

added to the primary solvent. This additive prolongs the drying time of the cast film, allowing for

enhanced phase separation and crystallization of the polymer and fullerene domains. This

improved morphology is critical for efficient charge separation and transport, thereby enhancing

the overall device performance.

3. Solvent for Chemical Functionalization of Fullerenes: Chemical modification of the fullerene

cage is often necessary to improve its compatibility with other materials or to impart specific

functionalities. Many of these reactions require elevated temperatures to proceed at a

reasonable rate. The high boiling point of 2-chloronaphthalene (approx. 259°C) makes it a

suitable solvent for such high-temperature reactions, ensuring that the reactants remain in the

solution phase throughout the process. An example includes its use in Fisher esterification for

creating fullerene derivatives, where it facilitates high yields by enabling the continuous

removal of water.

Quantitative Data
The selection of an appropriate solvent is paramount for the efficient processing of fullerenes.

The following tables summarize key quantitative data regarding the solubility of C60 and the

efficiency of fullerene extraction.

Table 1: Solubility of C60 in Various Organic Solvents
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Solvent Solubility of C60 (mg/mL)

1-Chloronaphthalene 51

1-Phenylnaphthalene 50

Dimethylnaphthalenes 36

1-Methylnaphthalene 33

1,2-Dichlorobenzene (ODCB) 27

1,2,4-Trichlorobenzene 8.5

Carbon Disulfide 7.9

Chlorobenzene 7.0

Toluene 2.8

N-methyl-2-pyrrolidone 0.89

Data sourced from.

Table 2: Efficiency of Fullerene Extraction from Soot via Soxhlet Method
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Solvent Temperature (°C) Extraction Efficiency (%)

1-Chloronaphthalene 275 100.0

1-Phenylnaphthalene 335 100.0

Dimethylnaphthalenes 280 100.0

1-Methylnaphthalene 255 100.0

1,2-Dichlorobenzene 190 100.0

1,2,4-Trichlorobenzene 225 102.0

Chlorobenzene 142 100.0

Carbon Disulfide 57 97.1

Toluene 120 45.7

NMP 215 22.9

Data sourced from. The

efficiency is reported relative to

the theoretical maximum

extractable fullerene content.

Experimental Protocols
Protocol 1: Soxhlet Extraction of Fullerenes from Carbon Soot

This protocol describes the extraction of a fullerene mixture from raw carbon soot using a high-

boiling point solvent like 2-chloronaphthalene.

Materials:

Fullerene-containing carbon soot

2-Chloronaphthalene (or 1-chloronaphthalene)

Soxhlet extraction apparatus
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Heating mantle

Cellulose extraction thimble

Rotary evaporator

Filtration apparatus

Procedure:

Place a known quantity of fullerene soot into a cellulose extraction thimble.

Position the thimble inside the main chamber of the Soxhlet extractor.

Fill a round-bottom flask with 2-chloronaphthalene to approximately two-thirds of its volume

and add boiling chips.

Assemble the Soxhlet apparatus with the flask on a heating mantle and a condenser

supplied with cooling water on top.

Heat the solvent to its boiling point. The solvent vapor will travel up the distillation arm,

condense, and drip into the chamber containing the thimble.

Once the liquid level in the chamber reaches the top of the siphon arm, the solution

containing the extracted fullerenes will be siphoned back into the flask.

Allow this process to run for several cycles (typically 12-24 hours). The solvent in the siphon

arm will change from a dark solution to nearly colorless, indicating the completion of the

extraction.

Turn off the heat and allow the apparatus to cool to room temperature.

The resulting solution in the flask contains the extracted fullerenes. The solvent can be

recovered using a rotary evaporator under reduced pressure, leaving behind the fullerene

mixture.

Protocol 2: Purification of C60 using Column Chromatography
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This protocol outlines the separation of C60 from a mixed fullerene extract.

Materials:

Mixed fullerene extract (from Protocol 1)

Silica gel (or activated carbon/celite mixture) for the stationary phase

Hexane (or toluene) as the mobile phase

2-Chloronaphthalene (as a co-solvent if needed for initial dissolution)

Chromatography column

Collection flasks

Procedure:

Prepare a slurry of the stationary phase (e.g., silica gel) in the mobile phase (e.g., hexane).

Pack the chromatography column with the slurry, ensuring there are no air bubbles.

Dissolve the mixed fullerene extract in a minimal amount of a suitable solvent. If the extract

is in 2-chloronaphthalene, it may need to be solvent-exchanged or carefully loaded onto

the column. For laboratory scale, toluene is a common solvent for loading.

Carefully load the dissolved fullerene mixture onto the top of the column.

Begin eluting with the mobile phase. The different fullerene species will travel down the

column at different rates.

C60 typically elutes first, appearing as a distinct purple/magenta band. C70 follows as a

reddish-brown band.

Collect the fractions corresponding to the different colored bands in separate flasks.

Analyze the purity of the collected fractions using techniques such as HPLC, UV-Vis, or IR

spectroscopy.
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Remove the solvent from the collected fractions using a rotary evaporator to obtain the

purified fullerenes.

Visualizations
Below are diagrams created using the DOT language to visualize key workflows and

relationships.
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Caption: Workflow for the purification of fullerenes from raw soot.
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Caption: Role of a high-boiling point additive in thin-film morphology.
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Caption: Key factors influencing solvent selection for fullerene processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fullerene - Wikipedia [en.wikipedia.org]

2. researchgate.net [researchgate.net]

3. ukessays.com [ukessays.com]

4. sid.ir [sid.ir]

To cite this document: BenchChem. [Application of 2-Chloronaphthalene in Fullerene
Processing: A Detailed Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664065#application-of-2-chloronaphthalene-in-
fullerene-production]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1664065?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664065?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fullerene
https://www.researchgate.net/publication/370631659_Fullerenes_synthesis_and_application
https://www.ukessays.com/essays/biology/synthesis-extraction-and-purification-of-fullerenes-biology-essay.php
https://www.sid.ir/fileserver/je/50611201303jun06
https://www.benchchem.com/product/b1664065#application-of-2-chloronaphthalene-in-fullerene-production
https://www.benchchem.com/product/b1664065#application-of-2-chloronaphthalene-in-fullerene-production
https://www.benchchem.com/product/b1664065#application-of-2-chloronaphthalene-in-fullerene-production
https://www.benchchem.com/product/b1664065#application-of-2-chloronaphthalene-in-fullerene-production
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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